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Compound of Interest

Compound Name: 2-Amino-4,6-dimethoxypyrimidine

Cat. No.: B117758 Get Quote

Essential Safety and Handling Guide for 2-Amino-
4,6-dimethoxypyrimidine
This guide provides crucial safety and logistical information for the handling of 2-Amino-4,6-
dimethoxypyrimidine, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Chemical Profile:

Property Value

Chemical Name 2-Amino-4,6-dimethoxypyrimidine

CAS Number 36315-01-2[1]

Molecular Formula C6H9N3O2[1]

Molecular Weight 155.15 g/mol

Appearance Off-white to tan crystalline powder[2]

Melting Point 94-96 °C
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Hazard Identification and Personal Protective Equipment
(PPE)
2-Amino-4,6-dimethoxypyrimidine is considered a hazardous substance.[3] It may be

harmful if swallowed, in contact with skin, or inhaled.[1][2] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[4][5] Therefore, the use of appropriate personal

protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[6]

To protect against splashes

and airborne particles that can

cause serious eye irritation.[4]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene)

inspected before use.[6][7] A

lab coat or impervious clothing

should be worn.[2]

To prevent skin contact which

may cause irritation or harmful

effects upon absorption.[2]

Contaminated clothing should

be removed and washed

before reuse.[6]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[7][8] If exposure limits are

exceeded or dust formation is

significant, a full-face respirator

or a dust mask (e.g., N95)

should be used.[6]

To avoid inhalation of dust or

aerosols that may cause

respiratory irritation.[9]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-Amino-4,6-dimethoxypyrimidine is crucial to minimize

exposure risk.

Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[6][8]

Ensure that an eyewash station and a safety shower are readily accessible.[4]

Designate a specific area for handling the compound and assemble all necessary

equipment and reagents beforehand.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear tightly fitting safety goggles.

Wash and dry hands thoroughly before donning chemical-resistant gloves. It is good

practice to wear two pairs of gloves.

Handling the Compound:

Avoid the formation of dust and aerosols.[2][6]

Use non-sparking tools to prevent ignition.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible materials such as strong oxidizing agents.[5]

Recommended storage temperature is often -20°C for long-term stability.[8]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration. Consult a

physician.[2][9]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician if irritation persists.[2][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[4][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[8][9]

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[6] Wear appropriate PPE, including

respiratory protection. Avoid dust formation.[6] Sweep up the spilled solid material and place it

in a suitable, closed container for disposal.[2] Do not let the product enter drains.

Disposal Plan
The disposal of 2-Amino-4,6-dimethoxypyrimidine and its containers must be managed as

hazardous waste.

Waste Collection: Collect waste material in a designated, labeled, and sealed container.[2]

Disposal Route: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations. Do not dispose of it with normal trash

or down the drain.

Visual Workflow for Safe Handling
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The following diagram outlines the essential steps for the safe handling of 2-Amino-4,6-
dimethoxypyrimidine, from preparation to disposal.

Preparation & Engineering Controls
- Work in fume hood

- Eyewash/shower accessible

Don PPE
- Lab coat

- Safety goggles
- Double gloves

Handling Compound
- Avoid dust

- Use non-sparking tools
- No eating/drinking

Storage
- Cool, dry, ventilated

- Tightly sealed container

Post-procedure

Spill Response
- Evacuate
- Wear PPE

- Collect waste

Emergency
- First Aid

- Seek medical attention

Disposal
- Hazardous waste container

- Follow regulations

For waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Amino-4,6-dimethoxypyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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